Cas no 2137096-14-9 (2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro-)
2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro-
-
- Inchi: 1S/C11H18BrNO2/c12-10-5-8(6-10)7-13-11(14)9-1-3-15-4-2-9/h8-10H,1-7H2,(H,13,14)/t8-,10-
- InChI Key: XCQVSXRCHZOTCD-CZMCAQCFSA-N
- SMILES: C1OCCC(C(NC[C@@H]2C[C@@H](Br)C2)=O)C1
2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377028-0.05g |
N-{[(1r,3r)-3-bromocyclobutyl]methyl}oxane-4-carboxamide |
2137096-14-9 | 0.05g |
$2254.0 | 2023-03-02 | ||
| Enamine | EN300-377028-0.1g |
N-{[(1r,3r)-3-bromocyclobutyl]methyl}oxane-4-carboxamide |
2137096-14-9 | 0.1g |
$2361.0 | 2023-03-02 | ||
| Enamine | EN300-377028-0.25g |
N-{[(1r,3r)-3-bromocyclobutyl]methyl}oxane-4-carboxamide |
2137096-14-9 | 0.25g |
$2468.0 | 2023-03-02 | ||
| Enamine | EN300-377028-0.5g |
N-{[(1r,3r)-3-bromocyclobutyl]methyl}oxane-4-carboxamide |
2137096-14-9 | 0.5g |
$2576.0 | 2023-03-02 | ||
| Enamine | EN300-377028-1.0g |
N-{[(1r,3r)-3-bromocyclobutyl]methyl}oxane-4-carboxamide |
2137096-14-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-377028-2.5g |
N-{[(1r,3r)-3-bromocyclobutyl]methyl}oxane-4-carboxamide |
2137096-14-9 | 2.5g |
$5258.0 | 2023-03-02 | ||
| Enamine | EN300-377028-5.0g |
N-{[(1r,3r)-3-bromocyclobutyl]methyl}oxane-4-carboxamide |
2137096-14-9 | 5.0g |
$7780.0 | 2023-03-02 | ||
| Enamine | EN300-377028-10.0g |
N-{[(1r,3r)-3-bromocyclobutyl]methyl}oxane-4-carboxamide |
2137096-14-9 | 10.0g |
$11537.0 | 2023-03-02 |
2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro-
Professional Introduction to Compound with CAS No. 2137096-14-9 and Product Name: 2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro
The compound with the CAS number 2137096-14-9 and the product name 2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its pyran ring system and the presence of a trans-3-bromocyclobutyl moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation.
In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent pharmacological effects. The pyran ring system is a common structural motif in many bioactive molecules, and its incorporation into pharmaceutical candidates often enhances their binding affinity and selectivity. The carboxamide functional group in the molecular structure of this compound not only contributes to its solubility but also plays a crucial role in its interactions with biological targets. The N-[(trans-3-bromocyclobutyl)methyl] substituent adds an additional layer of complexity, potentially influencing both the electronic properties and the spatial orientation of the molecule within biological systems.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the pyran ring, the carboxamide group, and the trans-3-bromocyclobutyl side chain creates a versatile framework that can be modified to target various biological pathways. Recent studies have shown that similar heterocyclic compounds have demonstrated efficacy in inhibiting enzymes and receptors associated with inflammatory diseases, cancer, and neurological disorders. The structural features of 2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro suggest that it may possess similar properties, making it an attractive candidate for further pharmacological exploration.
The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the trans-3-bromocyclobutyl group is particularly challenging due to its stereospecific nature. However, advances in synthetic methodologies have made it possible to achieve high levels of selectivity in constructing such complex molecules. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in facilitating the formation of key bonds within the molecular structure. These methods not only improve efficiency but also allow for greater control over the stereochemistry of the product.
Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its structure. Additionally, computational methods are often used to predict the electronic properties and potential interactions of the molecule with biological targets. These studies provide valuable insights into how the compound might behave within a cellular environment and help guide further experimental work.
The biological evaluation of 2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro is a critical step in determining its therapeutic potential. Initial studies typically involve in vitro assays to assess its activity against relevant biological targets. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays to evaluate cytotoxicity and other pharmacological effects. Positive results from these preliminary tests can then lead to more comprehensive studies, including animal models, to further validate its efficacy and safety profile.
One area where this compound shows particular promise is in the treatment of neurological disorders. The pyran ring system is known to interact with certain neurotransmitter receptors, making it a valuable scaffold for developing new therapies for conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The presence of the carboxamide group also suggests potential interactions with proteases involved in neurodegenerative processes. Furthermore, the trans-3-bromocyclobutyl moiety may enhance blood-brain barrier penetration, which is often a challenge when developing drugs for central nervous system disorders.
In addition to neurological applications, this compound has potential uses in oncology. Many cancer therapies target specific enzymes or receptors that are overexpressed or mutated in tumor cells. The structural features of 2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro make it a candidate for developing inhibitors that could disrupt critical signaling pathways involved in cancer growth and progression. Preclinical studies have demonstrated that similar heterocyclic compounds can effectively inhibit key enzymes such as kinases and phosphodiesterases that are aberrantly activated in cancer cells.
The development of new pharmaceuticals is often hampered by issues related to drug resistance and off-target effects. However, the unique structural features of this compound may offer advantages over existing therapies by providing greater selectivity and reduced likelihood of resistance development. The combination of different functional groups within its molecular structure allows it to interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.
As research continues to uncover new biological activities associated with heterocyclic compounds, compounds like 2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro are likely to play an increasingly important role in drug development pipelines. Advances in synthetic chemistry and computational biology are enabling researchers to design more sophisticated molecules with tailored properties for specific therapeutic applications. This compound exemplifies how innovative molecular design can lead to promising new treatments for complex diseases.
In conclusion,2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug discovery,and ongoing research continues to uncover new possibilities for its use in treating neurological disorders、cancer,and other diseases。With further investigation,this compound has the potential to contribute significantly to future medical advancements。
2137096-14-9 (2H-Pyran-4-carboxamide, N-[(trans-3-bromocyclobutyl)methyl]tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)